Cas no 104017-39-2 (1,2-Bis-(2-diisopropylaminoethyl) ethane)
104017-39-2 structure
Product Name:1,2-Bis-(2-diisopropylaminoethyl) ethane
CAS No:104017-39-2
MF:C18H40N2
MW:284.52360534668
CID:893517
Update Time:2025-04-19
1,2-Bis-(2-diisopropylaminoethyl) ethane Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Bis-(2-diisopropylaminoethyl) ethane
- N,N,N',N'-tetra(propan-2-yl)hexane-1,6-diamine
- (i-C3H7)2NCH2CH2N(i-C3H7)2
- 1,2-BIS(2-DIISOPROPYLAMINOETHYL) ETHANE
- AG-D-15686
- CTK4A2594
- N,N,N',N'-tetra(isopropyl)ethylenediamine
- N,N,N',N'-Tetraisopropyl-ethylendiamin
- N,N,N',N'-tetraisopropylethylenediamine
-
- Inchi: 1S/C18H40N2/c1-15(2)19(16(3)4)13-11-9-10-12-14-20(17(5)6)18(7)8/h15-18H,9-14H2,1-8H3
- InChI Key: KHDDHEBEVNRFAT-UHFFFAOYSA-N
- SMILES: C(CCN(C(C)C)C(C)C)CCCN(C(C)C)C(C)C
Computed Properties
- Exact Mass: 228.25676
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.9
Experimental Properties
- PSA: 6.48
1,2-Bis-(2-diisopropylaminoethyl) ethane Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
104017-39-2 (1,2-Bis-(2-diisopropylaminoethyl) ethane) Related Products
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- 59955-93-0(1-(2-Diisopropylaminoethyl)piperazine)
- 137186-14-2(1-Isopropyl-piperazine Hydrochloride)
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- 157794-54-2(1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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